Texas Red 1,2-dihexadecanoyl-sn-glycero-3-phosphoethanolamine, triethylammonium salt

• IUPAC Name: 5-[2-[2,3-di(hexadecanoyloxy)propoxy-oxidophosphoryl]oxyethylsulfamoyl]-2-(3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaen-16-yl)benzenesulfonate;triethylazanium
• InChI: InChI=1S/C68H102N3O14PS2.C6H15N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-37-62(72)81-50-54(84-63(73)38-28-26-24-22-20-18-16-14-12-10-8-6-4-2)51-83-86(74,75)82-46-41-69-87(76,77)55-39-40-56(61(49-55)88(78,79)80)64-59-47-52-33-29-42-70-44-31-35-57(65(52)70)67(59)85-68-58-36-32-45-71-43-30-34-53(66(58)71)48-60(64)68;1-4-7(5-2)6-3/h39-40,47-49,54,69H,3-38,41-46,50-51H2,1-2H3,(H-,74,75,78,79,80);4-6H2,1-3H3
• InChI Key: DLENCXDZIZEKQI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCCNS(=O)(=O)C1=CC(=C(C=C1)C2=C3C=C4CCC[N+]5=C4C(=C3OC6=C2C=C7CCCN8C7=C6CCC8)CCC5)S(=O)(=O)[O-])OC(=O)CCCCCCCCCCCCCCC.CC[NH+](CC)CC
• Molecular Formula: C74H117N4O14PS2
• Molecular Weight: 1381.8 g/mol

Description

Texas red DHPE is an organic heteroheptacyclic compound and an organoammonium salt. It has a role as a fluorochrome. It contains a texas red DHPE(1-).

Scientific Research Applications

• Lipid Membranes Studies : TR-DHPE is used in lipid membrane studies due to its fluorescent properties. Skaug, Longo, and Faller (2009) developed a molecular dynamics model for TR-DHPE to investigate its impact on lipid membranes' behavior, particularly in fluorescence microscopy studies (Skaug, Longo, & Faller, 2009).

• Surface Chemistry : Dutta et al. (1997) reported on the spectroscopic characteristics of TR-DHPE at the air-water interface. They found that TR-DHPE forms aggregates at this interface, influencing fluorescence properties (Dutta, Lavoie, Ohta, & Salesse, 1997).

• Electrophoresis in Supported Bilayers : Monson et al. (2011) used TR-DHPE in a pH-controlled flow cell device for electrophoretic studies of charged lipids and membrane-associated proteins (Monson, Pace, Liu, & Cremer, 2011).

• Fluorescence Imaging : Ke and Naumann (2001) utilized TR-DHPE for single molecule fluorescence imaging experiments on phospholipid monolayers, contributing to understanding diffusional properties in model membranes (Ke & Naumann, 2001).

• Bilayer Properties Impact : Another study by Skaug, Longo, and Faller (2011) explored how fluorescent labeling with TR-DHPE impacts the properties of lipid bilayers, including binding and diffusion characteristics (Skaug, Longo, & Faller, 2011).

• Nanomechanical Properties of Lipid Bilayers : Zou (2011) studied the nanomechanical properties of supported lipid bilayers incorporating TR-DHPE, demonstrating morphology changes in the bilayer systems (Zou, 2011).

• Drug Permeation Studies : Uchino et al. (2019) used TR-DHPE in a study exploring the skin permeation mechanism of drug-loaded nanoparticles, utilizing its fluorescent properties for imaging (Uchino et al., 2019).